Cas no 2640846-83-7 (4-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine)

• Product Name: 4-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine
• CAS No: 2640846-83-7
• MF: C₁₈H₂₀N₈
• MW: 348.40500164032
• CID: 5316708
• PubChem ID: 154829204
• Update Time: 2025-10-30

4-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640846-83-7
• F6791-7094
• 4-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine
• AKOS040730791

• Inchi： 1S/C18H20N8/c1-2-14(1)15-9-16(21-11-20-15)24-5-7-25(8-6-24)17-10-18(23-12-22-17)26-4-3-19-13-26/h3-4,9-14H,1-2,5-8H2
• InChI Key： ARMSOQHMHJXGLR-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C3CC3)=NC=N2)CCN(C2C=C(N=CN=2)N2C=NC=C2)CC1

Computed Properties

• Exact Mass: 348.18109267g/mol
• Monoisotopic Mass: 348.18109267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.9Ų

Additional information on 4-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine

4-[4-(6-Cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine (CAS No: 2640846-83-7)

Introduction to the Compound

The compound 4-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine, with the CAS number 2640846-83-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple heterocyclic rings, including pyrimidine, piperazine, and imidazole moieties, each contributing to its unique chemical properties and biological activity.

Structural Features and Synthesis

The molecule's structure is characterized by a central pyrimidine ring system, which serves as a scaffold for attaching other functional groups. The cyclopropylpyrimidine moiety is linked to a piperazine ring, which further connects to an imidazole group at the 6-position of the pyrimidine ring. This arrangement creates a highly versatile platform for interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, cyclizations, and functional group transformations. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound more accessible for further studies.

Biological Activity and Mechanism of Action

Extensive research has been conducted to evaluate the biological activity of 4-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine. Studies have demonstrated that this compound exhibits potent activity against various disease targets, including cancer, inflammation, and neurodegenerative disorders.

In cancer biology, this compound has shown remarkable efficacy in inhibiting key enzymes and signaling pathways involved in tumor growth and metastasis. For instance, it has been found to modulate the activity of kinases such as PI3K/AKT/mTOR, which are critical for cancer cell survival and proliferation.

Inflammatory diseases represent another area where this compound has shown promise. By targeting pro-inflammatory cytokines like TNF-alpha and IL-6, it exhibits anti-inflammatory properties that could be beneficial in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent studies have also explored its potential in neurodegenerative diseases, particularly Alzheimer's disease (AD). The compound has demonstrated neuroprotective effects by reducing amyloid-beta (Aβ) aggregation and mitigating oxidative stress in neuronal cells.

Clinical Applications and Future Prospects

The potential clinical applications of 4-[4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yli]-6-(1H-imidazol-i yl)pyrimidine are vast and continue to be explored through preclinical and early-stage clinical trials. Its ability to target multiple pathways makes it a candidate for combination therapies, enhancing its therapeutic potential while minimizing side effects.

Researchers are also investigating its pharmacokinetic properties to optimize drug delivery systems that enhance bioavailability and reduce systemic toxicity. Nanotechnology-based delivery systems, such as liposomal encapsulation or polymeric nanoparticles, are being tested to improve the molecule's stability and targeting efficiency.

Collaborative efforts between academia and industry are underway to accelerate the development of this compound into a clinically viable treatment option. Partnerships with biotech companies have facilitated large-scale synthesis and preclinical testing, bringing it closer to human trials.

Safety Profile and Toxicological Studies

To ensure its safety for therapeutic use, comprehensive toxicological studies have been conducted on 4-[4-(6-cyclopropylpyrimidin-i yl)piperazin-i yl]-6-(i m id azo l -i yl)pyri midine. These studies have evaluated its acute and chronic toxicity profiles in animal models, focusing on parameters such as organ function, hematological indices, and histopathological changes.

Preliminary results indicate that the compound exhibits a favorable safety profile with no significant adverse effects at therapeutic doses. However, long-term toxicity studies are still ongoing to assess its suitability for chronic administration in patients with chronic diseases like AD or cancer.